Cas no 19654-35-4 (Carbamothioic acid, phenyl-, O-(2-nitrophenyl) ester)

Carbamothioic acid, phenyl-, O-(2-nitrophenyl) ester structure
19654-35-4 structure
Product Name:Carbamothioic acid, phenyl-, O-(2-nitrophenyl) ester
CAS No:19654-35-4
MF:C13H10N2O3S
MW:274.295101642609
CID:1388299
PubChem ID:71352950
Update Time:2025-04-20

Carbamothioic acid, phenyl-, O-(2-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid, phenyl-, O-(2-nitrophenyl) ester
    • O-(2-nitrophenyl) N-phenylcarbamothioate
    • DTXSID60777721
    • O-(2-Nitrophenyl) phenylcarbamothioate
    • 19654-35-4
    • Inchi: 1S/C13H10N2O3S/c16-15(17)11-8-4-5-9-12(11)18-13(19)14-10-6-2-1-3-7-10/h1-9H,(H,14,19)
    • InChI Key: YHGKCRDRTDDGFU-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=CC=1)OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 274.0413
  • Monoisotopic Mass: 274.04121336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 99.2Ų

Experimental Properties

  • PSA: 64.4
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk